N-(3-chlorophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C18H15ClN2O2/c1-11-16(14-8-3-4-9-15(14)21(11)2)17(22)18(23)20-13-7-5-6-12(19)10-13/h3-10H,1-2H3,(H,20,23)
• InChI Key: ARIFNHONBAWZKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C)C(=O)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H15ClN2O2
• Molecular Weight: 326.8 g/mol

Description

N-(3-chlorophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide, commonly known as C16, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential as a therapeutic agent. C16 belongs to the class of oxindole derivatives, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Cannabinoid Receptor Type 2 Ligands

N-(3-chlorophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide derivatives have been explored for their potential as cannabinoid receptor type 2 (CB2) ligands. A study synthesized a series of indol-3-yl-oxoacetamides, indicating potent and selective CB2 ligand properties in a fluorinated derivative (Moldovan et al., 2017).

Antimicrobial Agents

Research has also delved into the antimicrobial properties of related compounds. A study on the synthesis of certain N-aryl acetamide derivatives demonstrated promising antibacterial and antifungal activities against various pathogenic microorganisms (Debnath & Ganguly, 2015).

Antiplasmodial Properties

Compounds analogous to N-(3-chlorophenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide have been synthesized and evaluated for their in vitro antiplasmodial properties. A study found that certain acetamides displayed potential activity against the chloroquine-sensitive strain of Plasmodium falciparum, suggesting a possible therapeutic role in malaria treatment (Mphahlele et al., 2017).

Antioxidant Activity

Another research area focuses on the antioxidant properties of indol-3-yl acetamides. A study synthesizing N-(substituted phenyl)-2-(3-(hydroxyimino) methyl)-1H-indol-1-yl acetamide derivatives found that several compounds exhibited significant antioxidant activity, comparable to standard antioxidants (Gopi & Dhanaraju, 2020).

Anti-inflammatory Activity

Indol-3-yl acetamides have also been studied for their anti-inflammatory activity. Research synthesizing N-(3-chloro-4-fluorophenyl) acetamide derivatives revealed significant anti-inflammatory properties in some compounds, suggesting potential therapeutic applications in this area (Sunder & Maleraju, 2013).